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Compound of Interest

Compound Name: 2,2'-Biphenol

Cat. No.: B158249 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 2,2'-Biphenol

Introduction
2,2'-Biphenol, also known as [1,1'-Biphenyl]-2,2'-diol, is an organic compound with the

chemical formula (C₆H₄OH)₂.[1] It is one of three symmetrical isomers of biphenol and exists as

a white to off-white crystalline solid at room temperature.[1][2][3] This compound is a crucial

precursor and intermediate in various fields, including the synthesis of advanced polymers,

pharmaceuticals, agrochemicals, and dyestuffs.[2][4][5] Its unique structure, featuring two

hydroxyl groups in the ortho position to the biphenyl linkage, dictates its chemical reactivity and

makes it a valuable building block in organic synthesis and materials science.[2][6]

This guide provides a comprehensive overview of the physical and chemical properties of 2,2'-
Biphenol, intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The fundamental properties of 2,2'-Biphenol are summarized in the tables below, providing a

clear reference for its key characteristics.

Table 1: General and Chemical Properties of 2,2'-Biphenol
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Property Value Reference

IUPAC Name [1,1'-Biphenyl]-2,2'-diol [1]

Other Names
2,2'-Dihydroxybiphenyl, o,o'-

Biphenol
[1]

CAS Number 1806-29-7 [1][4]

Molecular Formula C₁₂H₁₀O₂ [1][2]

Molar Mass 186.210 g·mol⁻¹ [1][2]

Appearance
White to beige or grayish-

beige solid/powder
[1][2][4]

pKa 7.32 ± 0.10 (Predicted) [4][7]

Table 2: Physical Properties of 2,2'-Biphenol

Property Value Reference

Melting Point 108-111 °C [2][8][7]

Boiling Point 315-320 °C [1][4][9]

Flash Point 154 °C (closed cup) [4]

Density 0.83 - 1.340 g/cm³ [4][9]

Vapor Pressure 0.000243 mmHg at 25°C [7][10]

Autoignition Temp. 324 °C [4][5]

Refractive Index ~1.6086 (estimate) [4][7]

Solubility Profile
2,2'-Biphenol is generally insoluble in water but shows good solubility in various organic

solvents.[4][7]

Table 3: Solubility of 2,2'-Biphenol
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Solvent Solubility Reference

Water Insoluble [4][7]

Ethanol Soluble [7]

Ethyl Acetate Soluble [7][11]

Dichloromethane Soluble [7][11]

Chloroform Soluble [11]

DMSO Soluble [11]

Acetone Soluble [11]

n-Hexane Insoluble [7]

Petroleum Ether Insoluble [7]

Benzene Insoluble [7]

Toluene Soluble (for recrystallization) [3][4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,2'-Biphenol.

Table 4: Spectroscopic Data for 2,2'-Biphenol
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Technique Data Description Reference

¹H NMR (CDCl₃)

Aromatic Protons (Multiplets):

6.8 - 7.4 ppm; Hydroxyl

Protons (Broad Singlet): ~5.0 -

6.0 ppm

[12]

¹³C NMR (CDCl₃)

C-OH: ~152 ppm; C-C

(Aromatic): ~130 ppm; C-H

(Aromatic): ~128 ppm

[12]

IR Spectrum Conforms to structure [8]

UV-Vis

Neutral form absorption

maxima: ~275 nm; Monoanion

form absorption maxima: ~300

nm

[12]

Synthesis and Purification
The synthesis of 2,2'-Biphenol can be achieved through several methods. A common industrial

approach involves the oxidative coupling of phenols.[3][12]
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Method 1: Oxidative Coupling

Method 2: Hydrolysis

2,4-Di-tert-butylphenol 3,3',5,5'-Tetra-tert-butyl-2,2'-dihydroxybiphenyl
Oxidative Coupling

2,2'-Biphenol
Debutylation

Dibenzofuran 2,2'-Biphenol
Hydrolysis
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Crude 2,2'-Biphenol

Dissolve in hot toluene

Cool to crystallize

Filter crystals

Repeat crystallization
(if necessary)

Yes

Sublime under vacuum
(60°C / 10⁻⁴ mm)

No

Pure 2,2'-Biphenol
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Inflammatory Response Cancer Cell Proliferation

2,2'-Biphenol

COX-2 Expression AP-1 NF-κB Topoisomerase II AKT/mTOR Pathway Notch Signaling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b158249#physical-and-chemical-properties-of-2-2-
biphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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